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3-[3-[(2-Chlorobenzyl)sulfanyl]-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-1-propanol 3-[3-[(2-Chlorobenzyl)sulfanyl]-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-1-propanol
Brand Name: Vulcanchem
CAS No.: 947958-37-4
VCID: VC0508677
InChI: InChI=1S/C17H17ClN4OS/c18-15-7-2-1-5-14(15)12-24-17-21-20-16(22(17)9-4-10-23)13-6-3-8-19-11-13/h1-3,5-8,11,23H,4,9-10,12H2
SMILES: C1=CC=C(C(=C1)CSC2=NN=C(N2CCCO)C3=CN=CC=C3)Cl
Molecular Formula: C17H17ClN4OS
Molecular Weight: 360.9g/mol

3-[3-[(2-Chlorobenzyl)sulfanyl]-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-1-propanol

CAS No.: 947958-37-4

Main Products

VCID: VC0508677

Molecular Formula: C17H17ClN4OS

Molecular Weight: 360.9g/mol

3-[3-[(2-Chlorobenzyl)sulfanyl]-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-1-propanol - 947958-37-4

CAS No. 947958-37-4
Product Name 3-[3-[(2-Chlorobenzyl)sulfanyl]-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-1-propanol
Molecular Formula C17H17ClN4OS
Molecular Weight 360.9g/mol
IUPAC Name 3-[3-[(2-chlorophenyl)methylsulfanyl]-5-pyridin-3-yl-1,2,4-triazol-4-yl]propan-1-ol
Standard InChI InChI=1S/C17H17ClN4OS/c18-15-7-2-1-5-14(15)12-24-17-21-20-16(22(17)9-4-10-23)13-6-3-8-19-11-13/h1-3,5-8,11,23H,4,9-10,12H2
Standard InChIKey KOTIHFJVWQHZQM-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)CSC2=NN=C(N2CCCO)C3=CN=CC=C3)Cl
Canonical SMILES C1=CC=C(C(=C1)CSC2=NN=C(N2CCCO)C3=CN=CC=C3)Cl
PubChem Compound 17600102
Last Modified Nov 12 2021
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